Cas no 160360-41-8 (Methanone,[4-(3-amino-2-pyridinyl)-1-piperazinyl](5-methoxy-1H-indol-2-yl)-)

• Product Name: Methanone,[4-(3-amino-2-pyridinyl)-1-piperazinyl](5-methoxy-1H-indol-2-yl)-
• CAS No: 160360-41-8
• MF: C₁₉H₂₁N₅O₂
• MW: 351.402343511581
• CID: 176222
• PubChem ID: 127917
• Update Time: 2025-04-19

Methanone,[4-(3-amino-2-pyridinyl)-1-piperazinyl](5-methoxy-1H-indol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Methanone,[4-(3-amino-2-pyridinyl)-1-piperazinyl](5-methoxy-1H-indol-2-yl)-
• [4-(3-aminopyridin-2-yl)piperazin-1-yl]-(5-methoxy-1H-indol-2-yl)methanone
• [4-(3-aminopyridin-2-yl)piperazin-1-yl](5-methoxy-1H-indol-2-yl)methanone
• 1-(3-Amino-2-pyridinyl)-4-((5-methoxy-1H-indol-2-yl)carbonyl)piperazine
• N-Desethylatevirdine
• Piperazine, 1-(3-amino-2-pyridinyl)-4-((5-methoxy-1H-indol-2-yl)carbonyl)-
• [4-(3-amino-2-pyridyl)piperazin-1-yl]-(5-methoxy-1H-indol-2-yl)methanone
• CHEMBL151781
• 160360-41-8
• 1-[(5-Methoxyindol-2-yl)carbonyl]-4-[3-amino-2-pyridyl]piperazine
• DTXSID70166869

• Inchi： 1S/C19H21N5O2/c1-26-14-4-5-16-13(11-14)12-17(22-16)19(25)24-9-7-23(8-10-24)18-15(20)3-2-6-21-18/h2-6,11-12,22H,7-10,20H2,1H3
• InChI Key： LZONHYLJPPDDNO-UHFFFAOYSA-N
• SMILES： O=C(C1=CC2C=C(C=CC=2N1)OC)N1CCN(C2C(=CC=CN=2)N)CC1

Computed Properties

• Exact Mass: 351.16973
• Monoisotopic Mass: 351.17
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• Density: 1.342
• Boiling Point: 663.1°Cat760mmHg
• Flash Point: 354.8°C
• Refractive Index: 1.698
• PSA: 87.48